Cas no 898785-71-2 (1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one)
898785-71-2 structure
Product Name:1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one
CAS No:898785-71-2
MF:C13H18ClNO
MW:239.741122722626
MDL:MFCD22989076
CID:1946642
PubChem ID:24723738
Update Time:2025-04-21
1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-CHLORO-PYRIDIN-4-YL)-2-ETHYL-HEXAN-1-ONE
- 1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one
- LogP
- 1-(3-chloropyridin-4-yl)-2-ethylhexan-1-one
- 3-Chloro-4-pyridyl 1-ethylpentyl ketone
- 898785-71-2
- 2-Chloro-4-pyridyl1-ethylpentylketone
- AKOS016019047
- 2-Chloro-4-pyridyl 1-ethylpentyl ketone
- 1-(2-chloropyridin-4-yl)-2-ethylhexan-1-one
- MFCD08273062
-
- MDL: MFCD22989076
- Inchi: 1S/C13H18ClNO/c1-3-5-6-10(4-2)13(16)11-7-8-15-12(14)9-11/h7-10H,3-6H2,1-2H3
- InChI Key: IETJMRHUVWBNTJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)C(C(CC)CCCC)=O
Computed Properties
- Exact Mass: 239.1076919Da
- Monoisotopic Mass: 239.1076919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 30Ų
1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202730-2g |
2-Chloro-4-pyridyl 1-ethylpentyl ketone |
898785-71-2 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 202730-5g |
2-Chloro-4-pyridyl 1-ethylpentyl ketone |
898785-71-2 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| Fluorochem | 202730-1g |
2-Chloro-4-pyridyl 1-ethylpentyl ketone |
898785-71-2 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Matrix Scientific | 107403-1g |
3-Chloro-4-pyridyl 1-ethylpentyl ketone, 97% |
898785-71-2 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 107403-2g |
3-Chloro-4-pyridyl 1-ethylpentyl ketone, 97% |
898785-71-2 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 107403-5g |
3-Chloro-4-pyridyl 1-ethylpentyl ketone, 97% |
898785-71-2 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| A2B Chem LLC | AH89662-1g |
2-Chloro-4-pyridyl 1-ethylpentyl ketone |
898785-71-2 | 97% | 1g |
$660.00 | 2024-04-19 | |
| A2B Chem LLC | AH89662-2g |
2-Chloro-4-pyridyl 1-ethylpentyl ketone |
898785-71-2 | 97% | 2g |
$973.00 | 2024-04-19 | |
| A2B Chem LLC | AH89662-5g |
2-Chloro-4-pyridyl 1-ethylpentyl ketone |
898785-71-2 | 97% | 5g |
$1932.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781641-1g |
2-Chloro-4-pyridyl 1-ethylpentyl ketone |
898785-71-2 | 98% | 1g |
¥30922.00 | 2024-04-26 |
1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
898785-71-2 (1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one) Related Products
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